Cas no 2229192-01-0 (2-(3-amino-2,2-dimethylcyclopropyl)benzene-1,3,5-triol)

• Product Name: 2-(3-amino-2,2-dimethylcyclopropyl)benzene-1,3,5-triol
• CAS No: 2229192-01-0
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6340156
• PubChem ID: 165760147
• Update Time: 2025-06-30

2-(3-amino-2,2-dimethylcyclopropyl)benzene-1,3,5-triol Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-2,2-dimethylcyclopropyl)benzene-1,3,5-triol
• EN300-1735859
• 2229192-01-0

• Inchi： 1S/C11H15NO3/c1-11(2)9(10(11)12)8-6(14)3-5(13)4-7(8)15/h3-4,9-10,13-15H,12H2,1-2H3
• InChI Key： CPCLQKAWFOLBIL-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C=1C1C(C1(C)C)N)O)O

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 86.7Ų

Additional information on 2-(3-amino-2,2-dimethylcyclopropyl)benzene-1,3,5-triol

Comprehensive Analysis of 2-(3-amino-2,2-dimethylcyclopropyl)benzene-1,3,5-triol (CAS No. 2229192-01-0): Properties, Applications, and Research Insights

The compound 2-(3-amino-2,2-dimethylcyclopropyl)benzene-1,3,5-triol (CAS No. 2229192-01-0) is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. Its distinctive cyclopropyl and triol functional groups make it a promising candidate for various applications, including drug development and material science. Researchers are particularly intrigued by its potential as a bioactive scaffold, which could lead to breakthroughs in treating metabolic and inflammatory disorders.

One of the most searched questions about this compound revolves around its synthetic pathways and stability under physiological conditions. Recent studies highlight its resistance to enzymatic degradation, a property that enhances its suitability for prolonged therapeutic effects. The presence of the amino group and dimethylcyclopropyl moiety also contributes to its lipophilicity, a critical factor in drug absorption and bioavailability. These features align with current trends in precision medicine, where tailored molecular designs are prioritized.

In the context of green chemistry, 2-(3-amino-2,2-dimethylcyclopropyl)benzene-1,3,5-triol has been explored for its environmentally friendly synthesis routes. Researchers are optimizing catalytic methods to reduce waste and energy consumption, addressing the growing demand for sustainable chemical production. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

The compound’s spectroscopic properties, including NMR and IR spectra, have been extensively documented to aid in quality control and identification. Analytical chemists frequently search for its characteristic peaks and solubility profiles, which are essential for formulation development. Its pH-dependent behavior further underscores its versatility in drug delivery systems, a hot topic in nanotechnology research.

Beyond pharmaceuticals, 2-(3-amino-2,2-dimethylcyclopropyl)benzene-1,3,5-triol has potential in material science, particularly in designing polymeric coatings with enhanced durability. Its triol groups enable cross-linking reactions, making it valuable for high-performance adhesives and biodegradable plastics. These applications resonate with industries seeking eco-friendly alternatives to conventional materials.

Ongoing research is investigating its mechanism of action in modulating cellular signaling pathways. Preliminary data suggest interactions with kinase enzymes, sparking interest in its role as a therapeutic agent for neurodegenerative diseases. Such findings are frequently cited in PubMed and ScienceDirect queries, reflecting the compound’s relevance in translational medicine.

In summary, 2-(3-amino-2,2-dimethylcyclopropyl)benzene-1,3,5-triol (CAS No. 2229192-01-0) represents a multifaceted molecule with broad scientific and industrial implications. Its structural ingenuity, biocompatibility, and adaptability position it at the forefront of modern chemistry and life sciences.